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Cat. No.: B1344808

Get Quote
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This guide provides a comprehensive technical overview of 2-(Acetyloxy)-3-methoxybenzoic
acid, a derivative of salicylic and vanillic acid, for researchers, scientists, and professionals in
drug development. The document covers its chemical identity, synthesis, potential applications,
and safety considerations, grounded in established scientific principles.

Chemical Identity and Nomenclature

1.1. IUPAC Name and Synonyms

The compound with the CAS Number 2554-82-7 is most consistently referred to as 2-
(Acetyloxy)-3-methoxybenzoic acid. While this name is widely used in chemical catalogs, a
more systematic IUPAC name would be 2-(ethanoyloxy)-3-methoxybenzoic acid.

Common synonyms for this compound include:
e Benzoic acid, 2-(acetyloxy)-3-methoxy-[1]

e Acetyl o-vanillic acid[1]
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The name "Acetyl o-vanillic acid" is particularly descriptive, as it highlights the compound's
structure as the acetylated form of 2-hydroxy-3-methoxybenzoic acid, which is also known as
ortho-vanillic acid.

1.2. Chemical Structure and Properties

The chemical structure of 2-(Acetyloxy)-3-methoxybenzoic acid is characterized by a
benzene ring substituted with a carboxylic acid group, a methoxy group at position 3, and an
acetoxy group at position 2.

Property Value Source
CAS Number 2554-82-7 [1]
Molecular Formula C10H1005 [1]
Molecular Weight 210.18 g/mol [1]

Synthesis and Characterization
2.1. Synthetic Pathway: Acetylation of 2-Hydroxy-3-methoxybenzoic Acid
The primary route for the synthesis of 2-(Acetyloxy)-3-methoxybenzoic acid is the acetylation

of its precursor, 2-hydroxy-3-methoxybenzoic acid (o-vanillic acid). This reaction involves the
esterification of the phenolic hydroxyl group.

2-Hydroxy-3-methoxybenzoic acid
(o-Vanillic Acid)

Acetic Anhydride
(or Acetyl Chloride)

Acid or Base Catalyst Acetylation
(e.g., H2S0a or Pyridine)

2-(Acetyloxy)-3-methoxybenzoic acicD

Click to download full resolution via product page

Caption: Synthetic route to 2-(Acetyloxy)-3-methoxybenzoic acid.
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2.2. Experimental Protocol for Synthesis

The following is a representative protocol for the acetylation of a phenolic acid, which can be

adapted for the synthesis of 2-(Acetyloxy)-3-methoxybenzoic acid.

Materials:

2-Hydroxy-3-methoxybenzoic acid

Acetic anhydride

Concentrated sulfuric acid or pyridine (as catalyst)

Ice-cold water

Ethanol (for recrystallization)

Procedure:

In a fume hood, dissolve a known quantity of 2-hydroxy-3-methoxybenzoic acid in a slight
excess of acetic anhydride in a round-bottom flask.

Carefully add a few drops of concentrated sulfuric acid or a small amount of pyridine to
catalyze the reaction.

Gently heat the mixture under reflux for a specified period, monitoring the reaction progress
using thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Slowly pour the cooled mixture into a beaker of ice-cold water to precipitate the crude
product and hydrolyze any unreacted acetic anhydride.

Collect the solid precipitate by vacuum filtration and wash it with cold water.

Purify the crude 2-(Acetyloxy)-3-methoxybenzoic acid by recrystallization from a suitable
solvent, such as ethanol.
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» Dry the purified crystals in a vacuum oven.
2.3. Characterization

The synthesized compound should be characterized using standard analytical techniques to
confirm its identity and purity:

o Melting Point: Determination of the melting point and comparison with any available literature
values.

e Spectroscopy:

[¢]

'H NMR: To confirm the presence of the acetyl and methoxy protons and the aromatic
protons with their characteristic splitting patterns.

o 13C NMR: To identify the carbon atoms in the molecule, including the carbonyl carbons of
the ester and carboxylic acid.

o Infrared (IR) Spectroscopy: To detect the characteristic vibrational frequencies of the
functional groups, such as the C=0 stretches of the ester and carboxylic acid, and the C-O
stretches.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound.

Potential Applications and Fields of Research

While specific applications for 2-(Acetyloxy)-3-methoxybenzoic acid are not extensively
documented, its structural relationship to well-known bioactive molecules suggests several
areas for investigation.

3.1. Pro-drug Development

Similar to aspirin (acetylsalicylic acid), which is a pro-drug of salicylic acid, 2-(Acetyloxy)-3-
methoxybenzoic acid can be investigated as a pro-drug of 2-hydroxy-3-methoxybenzoic acid
(o-vanillic acid). The acetylation of the phenolic hydroxyl group may alter the pharmacokinetic
properties, such as absorption and distribution, potentially leading to improved bioavailability or
a modified release profile.
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3.2. Anti-inflammatory and Analgesic Research

The precursor, 2-hydroxy-3-methoxybenzoic acid, has been reported to possess anti-oxidant
and anti-inflammatory properties and has been shown to attenuate mast cell-mediated allergic
reactions in mice[2]. Research into 2-(Acetyloxy)-3-methoxybenzoic acid could explore
whether the acetylated form retains, enhances, or modifies these activities. Its structural
similarity to salicylic acid derivatives warrants investigation into its potential as a non-steroidal
anti-inflammatory drug (NSAID).

3.3. Chemical Synthesis Intermediate

This compound can serve as a valuable intermediate in organic synthesis. The presence of
multiple functional groups (carboxylic acid, ester, and ether) allows for a variety of chemical
transformations to build more complex molecules for applications in pharmaceuticals,
agrochemicals, and materials science.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-(Acetyloxy)-3-methoxybenzoic acid is not readily
available. Therefore, it is crucial to handle this compound with the precautions appropriate for a
laboratory chemical with unknown toxicological properties. Based on the data for related
compounds such as 2-methoxybenzoic acid and 3-methoxybenzoic acid, which are known to
be irritants, the following safety measures are recommended.

4.1. Hazard Classification (Inferred)

» Potential Hazards: May cause skin, eye, and respiratory irritation.
4.2. Recommended Handling Procedures

e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

» Avoid inhalation of dust and contact with skin and eyes.

e Wash hands thoroughly after handling.
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4.3. Storage

» Store in a tightly sealed container in a cool, dry place away from incompatible materials such
as strong oxidizing agents.

Conclusion

2-(Acetyloxy)-3-methoxybenzoic acid is a compound with significant potential for research
and development, particularly in the fields of medicinal chemistry and organic synthesis. Its
structural relationship to salicylic acid and o-vanillic acid provides a strong rationale for
investigating its biological activities. Further studies are needed to fully characterize its
properties, establish its safety profile, and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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